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Introduction

Fluorescent Brightener 185 (FBA 185) is a high-performance optical brightening agent (OBA)
belonging to the bis-benzoxazolyl thiophene class of compounds. It is widely utilized in various
industries, particularly in plastics and textiles, to enhance the whiteness and brightness of
materials. FBA 185 functions by absorbing ultraviolet (UV) radiation and re-emitting it as visible
blue light, which counteracts the inherent yellow cast of many polymers and fabrics. This
document provides a comprehensive technical overview of FBA 185, including its chemical
properties, photophysical characteristics, synthesis, and relevant experimental protocols.

Chemical and Physical Properties

FBA 185 is chemically known as 2,5-Bis(2-benzoxazolyl)thiophene. Its core structure consists
of a central thiophene ring flanked by two benzoxazole moieties, which form a conjugated
system responsible for its fluorescent properties.

Table 1: Chemical and Physical Properties of FBA 185
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Property Value Reference(s)
2,5-Bis(1,3-benzoxazol-2-

IUPAC Name _
ylthiophene
Fluorescent Brightener EBF,

Synonyms Uvitex EBF, C.I. Fluorescent

Brightener 185

CAS Numbers

2866-43-5, 12224-41-8

[1]

Molecular Formula C1sH10N202S [1]
Molecular Weight 318.35 g/mol [1]
Appearance Light yellow crystalline powder  [2]
Melting Point 216-220 °C [1]
Solubility Miscible with water in any ratio  [2]

Photophysical Properties

The efficacy of FBA 185 as a fluorescent brightener is dictated by its photophysical properties,

primarily its absorption and emission characteristics, fluorescence quantum yield, and

photostability.

Absorption and Emission Spectra

FBA 185 absorbs light in the near-UV region of the electromagnetic spectrum and emits it in

the blue region of the visible spectrum.

Table 2: Photophysical Properties of FBA 185
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Parameter Wavelength Range / Value Reference(s)
UV Absorption (A_max) ~372 nm
Visible Emission (A_em) ~422 nm

Data not readily available in

] public literature. A
Fluorescence Quantum Yield ) )
standardized method for its

(®_0) determination is provided in

Section 5.2.

Qualitatively described as

having good light fastness. A
Photostability standardized method for its [3]

determination is provided in
Section 5.3.

Fluorescence Quantum Yield

The fluorescence quantum yield (®_f) is a measure of the efficiency of the fluorescence
process. It is defined as the ratio of the number of photons emitted to the number of photons
absorbed. While a specific quantum yield for FBA 185 is not readily available in the cited
literature, it can be determined experimentally using a relative method, as detailed in the

experimental protocols section.

Photostability

FBA 185 is reported to have good light fastness, which is a critical parameter for its
applications. Photostability refers to the ability of a molecule to resist photodegradation upon
exposure to light. Quantitative assessment of photostability can be performed following
standardized guidelines, such as those from the International Council for Harmonisation (ICH).

Synthesis of FBA 185

The synthesis of FBA 185, or 2,5-Bis(2-benzoxazolyl)thiophene, typically involves the
condensation reaction of a thiophene derivative with an o-aminophenol derivative. The
following diagram illustrates a general synthetic workflow.
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General Synthesis Workflow for a Benzoxazole Thiophene Derivative
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Caption: General workflow for the synthesis of FBA 185.

A detailed experimental protocol for a similar derivative is provided in Section 5.1.
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Experimental Protocols

Synthesis of a 2,5-Bis(benzoxazolyl)thiophene
Derivative

This protocol is adapted from general methods for the synthesis of benzoxazole thiophene
compounds.

Materials:

Thiophene-2,5-dicarboxylic acid

2-Aminophenol

Boric acid (catalyst)

Trichlorobenzene (solvent)

Toluene (solvent)

Procedure:

In a reaction vessel equipped with a stirrer, condenser, and a water separator, combine
trichlorobenzene and toluene.[4]

¢ Add thiophene-2,5-dicarboxylic acid, 2-aminophenol, and a catalytic amount of boric acid to
the solvent mixture.[4]

e Heat the reaction mixture to approximately 120 °C and maintain this temperature to initiate
the condensation reaction.[5]

» Continuously remove the water generated during the reaction using the water separator to
drive the reaction to completion.[4]

o After the reaction is complete (monitored by TLC or other appropriate methods), cool the
mixture.

e The crude product can be isolated by filtration.
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» Purify the crude product by recrystallization from a suitable solvent, such as chlorobenzene,
to obtain the final 2,5-Bis(2-benzoxazolyl)thiophene product.[1]

Determination of Relative Fluorescence Quantum Yield

This protocol describes the determination of the fluorescence quantum yield of FBA 185
relative to a known standard.
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Workflow for Relative Fluorescence Quantum Yield Determination
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Caption: Experimental workflow for determining relative fluorescence quantum yield.

Materials:
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FBA 185

Fluorescence standard with a known quantum vyield (e.g., quinine sulfate in 0.1 M H2SOa,
® f=0.54)

Spectroscopic grade solvent
UV-Vis spectrophotometer
Fluorometer

Quartz cuvettes (1 cm path length)
Procedure:

Standard Selection: Choose a fluorescence standard with a well-characterized quantum
yield and spectral properties that overlap with FBA 185.

Solution Preparation: Prepare a series of dilute solutions of both FBA 185 and the standard
in the same solvent. The absorbance of the solutions at the excitation wavelength should be
kept below 0.1 to minimize inner filter effects.

Absorbance Measurement: Record the UV-Vis absorption spectra of all solutions and
determine the absorbance at the excitation wavelength.

Fluorescence Measurement: Record the fluorescence emission spectra of all solutions using
the same excitation wavelength.

Data Analysis:

o Integrate the area under the fluorescence emission curves for both the sample and the
standard.

o Calculate the relative fluorescence quantum yield (®_f sample) using the following
equation:

® f sample = ®_f std * (I_sample /1 _std) * (A_std / A_sample) * (n_sample? / n_std?)

© 2025 BenchChem. All rights reserved. 8/13 Tech Support


https://www.benchchem.com/product/b1194197?utm_src=pdf-body
https://www.benchchem.com/product/b1194197?utm_src=pdf-body
https://www.benchchem.com/product/b1194197?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1194197?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Where:

@ fis the fluorescence quantum yield

| is the integrated fluorescence intensity

A is the absorbance at the excitation wavelength

n is the refractive index of the solvent

'sample’ and 'std' refer to the sample (FBA 185) and the standard, respectively.

Photostability Testing

This protocol is based on the ICH Q1B guidelines for photostability testing of new drug
substances and products, which can be adapted for fluorescent compounds.[6][7]
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ICH Q1B Photostability Testing Workflow
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Y
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\ Analysis /
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Compare Results to Assess Photodegradation

Click to download full resolution via product page
Caption: Workflow for photostability testing based on ICH Q1B guidelines.
Materials:
e FBA 185 sample
e Chemically inert and transparent containers

e Aluminum foil
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» A calibrated light source compliant with ICH Q1B guidelines (e.g., xenon lamp or a
combination of cool white and near-UV fluorescent lamps)

e Analytical instrumentation for assessing degradation (e.g., HPLC, UV-Vis
spectrophotometer)

Procedure:

o Sample Preparation: Prepare samples of FBA 185. For solutions, use a chemically inert and
transparent container. A "dark control" sample should be prepared by wrapping an identical
sample in aluminum foil to shield it from light.[8]

» Light Exposure: Expose the sample to a light source that provides an overall illumination of
not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than
200 watt-hours per square meter.[6][7] The dark control should be placed alongside the test
sample.

o Analysis: After the exposure period, analyze both the light-exposed sample and the dark
control. The analysis may include:

o Visual inspection for any changes in appearance.

o Chromatographic analysis (e.g., HPLC) to quantify the amount of FBA 185 remaining and
to detect any photodegradation products.

o Spectroscopic analysis (e.g., UV-Vis) to observe any changes in the absorption spectrum.

o Evaluation: Compare the results from the exposed sample and the dark control to determine
the extent of photodegradation.

Applications in Research

While FBA 185 is primarily an industrial compound, its fluorescent properties could potentially
be leveraged in various research applications. Benzoxazole and thiophene derivatives are of
interest in medicinal chemistry for their potential biological activities.[9] However, there is
limited information in the public domain on the specific use of FBA 185 in biological imaging or
as a probe for cellular processes. Further research would be required to explore its utility in
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these areas, including studies on its cellular uptake, localization, and potential interactions with
biological macromolecules.

Toxicology and Safety

Specific toxicological data for FBA 185 is not extensively available in the public literature.
However, for benzoxazole and thiophene derivatives, general safety precautions should be
followed. Precautionary statements include avoiding breathing dust/fume/gas/mist/vapors/spray
and wearing protective gloves, clothing, eye, and face protection.[2] In case of ingestion or skin
contact, medical attention should be sought.[2] For any research application, a thorough review
of the material safety data sheet (MSDS) is essential, and appropriate risk assessments should
be conducted. Studies on related thiophene derivatives have been conducted to determine
their acute toxicity, but these findings may not be directly applicable to FBA 185.[10]

Conclusion

FBA 185 is a well-established fluorescent brightener with defined chemical and photophysical
properties that make it highly effective for its industrial applications. This technical guide has
provided a summary of its characteristics and detailed experimental protocols for its synthesis
and the evaluation of its key performance indicators. While its application in life sciences
research is not yet established, its robust fluorescence suggests potential for future exploration
in this field, pending thorough investigation of its biocompatibility and toxicological profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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